Cas no 1048963-39-8 (5-Bromo-2-(trifluoromethoxy)phenol)

5-Bromo-2-(trifluoromethoxy)phenol is a halogenated phenolic compound featuring both bromine and trifluoromethoxy substituents on the aromatic ring. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the bromine atom enhances reactivity in cross-coupling reactions, while the trifluoromethoxy group contributes to increased lipophilicity and metabolic stability. Its well-defined chemical structure ensures consistent performance in derivatization and functionalization processes. The compound is typically handled under controlled conditions due to its reactivity and is used in research settings for the development of specialized fine chemicals.
5-Bromo-2-(trifluoromethoxy)phenol structure
1048963-39-8 structure
Product Name:5-Bromo-2-(trifluoromethoxy)phenol
CAS No:1048963-39-8
MF:C7H4BrF3O2
MW:257.004672050476
MDL:MFCD21333031
CID:1029305
PubChem ID:57429876
Update Time:2025-05-27

5-Bromo-2-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(trifluoromethoxy)phenol
    • 5-Bromo-2-trifluoromethoxyphenol
    • GJWAGGWLHRHYOE-UHFFFAOYSA-N
    • TRA0083254
    • FCH1609360
    • SY027312
    • PC499007
    • AB0036394
    • AX8257962
    • ST24044408
    • Y3591
    • AKOS022171841
    • DA-15970
    • CS-0084810
    • A896139
    • 1048963-39-8
    • AS-19675
    • YRB96339
    • DTXSID00726374
    • MFCD21333031
    • SCHEMBL4641653
    • MDL： MFCD21333031
    • Inchi： 1S/C7H4BrF3O2/c8-4-1-2-6(5(12)3-4)13-7(9,10)11/h1-3,12H
    • InChI Key： GJWAGGWLHRHYOE-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)O)OC(F)(F)F

Computed Properties

  • Exact Mass: 255.93500
  • Monoisotopic Mass: 255.93468g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • PSA: 29.46000
  • LogP: 3.05330

5-Bromo-2-(trifluoromethoxy)phenol Security Information

5-Bromo-2-(trifluoromethoxy)phenol Customs Data

  • HS CODE：2909500000
  • Customs Data：

    China Customs Code:

    2909500000

    Overview:

    2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

5-Bromo-2-(trifluoromethoxy)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM277083-10g
5-Bromo-2-(trifluoromethoxy)phenol
 1048963-39-8 95+%
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 $438 2021-06-16
Alichem
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5-Bromo-2-(trifluoromethoxy)phenol
 1048963-39-8 97%
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Alichem
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 1048963-39-8 97%
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Alichem
A013017514-1g
5-Bromo-2-(trifluoromethoxy)phenol
 1048963-39-8 97%
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 $1549.60 2023-09-04
Chemenu
CM277083-10g
5-Bromo-2-(trifluoromethoxy)phenol
 1048963-39-8 95+%
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 $533 2023-03-05
Apollo Scientific
PC499007-1g
5-Bromo-2-(trifluoromethoxy)phenol
 1048963-39-8 98%
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 £18.00 2025-08-07
abcr
AB311227-1 g
5-Bromo-2-(trifluoromethoxy)phenol, 98%; .
 1048963-39-8 98%
1g
 €200.00 2022-08-31
abcr
AB311227-5 g
5-Bromo-2-(trifluoromethoxy)phenol, 98%; .
 1048963-39-8 98%
5g
 €508.10 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D850907-1g
5-Bromo-2-(trifluoromethoxy)phenol
 1048963-39-8 ≥95%
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 851.00 2021-05-17
eNovation Chemicals LLC
Y1045540-1g
5-Bromo-2-(trifluoromethoxy)phenol
 1048963-39-8 98%
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